Cas no 2110385-41-4 (2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one)

• Product Name: 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one
• CAS No: 2110385-41-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6360614
• PubChem ID: 165669475
• Update Time: 2025-06-12

2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one
• 2110385-41-4
• EN300-1861867

• Inchi： 1S/C13H18N2O2/c14-8-12(16)13-10-15(6-7-17-13)9-11-4-2-1-3-5-11/h1-5,13H,6-10,14H2
• InChI Key： FWWZCZKYECELTO-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C(CN)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one

Comprehensive Overview of 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one (CAS No. 2110385-41-4): Properties, Applications, and Research Insights

The compound 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one (CAS No. 2110385-41-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the benzylmorpholine core and amino ketone functional group, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for morpholine derivatives like 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one has surged due to their versatility in medicinal chemistry. The benzyl substitution enhances lipophilicity, which is critical for improving blood-brain barrier penetration—a hot topic in neuropharmacology. This aligns with trending searches such as "CNS drug design 2024" and "morpholine-based bioactive compounds," reflecting the scientific community's focus on innovative therapeutic agents.

Synthetic routes to CAS No. 2110385-41-4 often involve multi-step organic transformations, including reductive amination and ketone functionalization. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a key concern for researchers querying "how to validate novel chemical entities." The compound’s stability under physiological conditions is another frequently searched aspect, given its potential in vitro and in vivo applications.

From an industrial perspective, 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one is often discussed alongside green chemistry trends. Sustainable synthesis methods, such as catalytic hydrogenation or microwave-assisted reactions, are being optimized to reduce environmental impact—a priority for manufacturers searching for "eco-friendly heterocyclic synthesis." This dual focus on efficacy and sustainability positions the compound as a model for next-generation pharmaceutical intermediates.

Emerging studies suggest that modifications of the amino ketone moiety in 2110385-41-4 could yield derivatives with enhanced binding affinity for G-protein-coupled receptors (GPCRs), a dominant theme in drug discovery forums. Such innovations respond to popular queries like "GPCR-targeting small molecules" and "scaffold hopping strategies." Additionally, computational modeling (molecular docking) of this compound is actively explored, tying into the rise of AI-driven drug design.

Regulatory and safety profiles of 2-amino-1-(4-benzylmorpholin-2-yl)ethan-1-one are rigorously documented, addressing common concerns about compound handling and toxicity thresholds. These details cater to laboratory professionals searching for "safe handling protocols for amino ketones." Furthermore, its non-hazardous classification under standard guidelines ensures compliance with global chemical safety standards.

In conclusion, CAS No. 2110385-41-4 represents a nexus of innovation in synthetic chemistry and biomedical research. Its relevance to neurodegenerative disease research, sustainable synthesis, and computational drug development ensures its prominence in both academic and industrial spheres. As interest grows in tailored morpholine scaffolds, this compound will likely remain a focal point for advancements in precision medicine and catalytic chemistry.